Naphthyridines
Naphthyridines are a class of heterocyclic compounds derived from the fusion of a naphthalene ring system with a pyridine ring, creating a five-membered nitrogen-containing aromatic heterocycle. These molecules exhibit diverse structural variations and functional groups that can influence their chemical properties and biological activities. Naphthyridines have gained significant interest due to their potential applications in medicinal chemistry and pharmaceutical sciences.
Structurally, naphthyridines feature an extended conjugated system which confers unique electronic properties, making them suitable for various synthetic transformations and reactivity patterns. In terms of pharmaceutical relevance, these compounds show promising activities as antitumor agents, antimicrobial agents, and as inhibitors of several enzymes such as cyclooxygenase-2 (COX-2) and topoisomerase I/II.
The synthesis of naphthyridines often involves multi-step processes utilizing methodologies like multicomponent reactions, condensation reactions, and cross-coupling strategies. Their potential for targeted drug design makes them attractive for researchers aiming to develop novel therapeutic agents with enhanced efficacy and selectivity.

Structure | Chemical Name | CAS | MF |
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1,2,3,4-tetrahydro-1,6-naphthyridin-2-one | 14757-41-6 | C8H8N2O |
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1,8-Naphthyridin-2-amine | 15992-83-3 | C8H7N3 |
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1,2,3,4-Tetrahydro-1,5-naphthyridine | 13993-61-8 | C8H10N2 |
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1H-Imidazo[4,5-b][1,5]naphthyridin-2-amine,1-methyl- | 157730-37-5 | C10H9N5 |
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6H-Isoquino[2,1-b][2,7]naphthyridin-2-ol,5,8,13,13a-tetrahydro-3-methoxy-8-methyl-, (8R,13aS)- (9CI) | 107588-71-6 | C18H20N2O2 |
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2,5-dichloro-1,6-naphthyridine | 23616-35-5 | C8H4Cl2N2 |
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5-Chloro-1,6-naphthyridine | 23616-32-2 | C8H5ClN2 |
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2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine | 210539-05-2 | C8H9ClN2 |
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2-(Dimethoxymethyl)-1,8-naphthyridine | 204452-90-4 | C11H12N2O2 |
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6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine | 214699-26-0 | C15H17N3 |
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